Cas no 1806454-12-5 (3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid)
3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid
-
- Inchi: 1S/C14H18O5/c1-3-19-12(15)5-4-10-6-9(2)7-11(8-10)13(16)14(17)18/h6-8,13,16H,3-5H2,1-2H3,(H,17,18)
- InChI Key: PFBSMKCIXREIMK-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1=CC(C)=CC(=C1)CCC(=O)OCC
Computed Properties
- Exact Mass: 266.11542367 g/mol
- Monoisotopic Mass: 266.11542367 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 83.8
- Molecular Weight: 266.29
3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026743-1g |
3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid |
1806454-12-5 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid
Introduction to 3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic Acid (CAS No. 1806454-12-5) and Its Emerging Applications in Chemical Biology
3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid, identified by the chemical identifier CAS No. 1806454-12-5, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its ethoxypropylidene side chain and a methylmandelic acid backbone, exhibits a diverse array of potential biological activities that make it a promising candidate for further investigation. The molecular framework of this compound not only suggests utility in drug discovery but also opens up avenues for exploring its role in modulating various biochemical pathways.
The structural features of 3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid contribute to its distinctive chemical properties, which include both lipophilicity and solubility characteristics that are favorable for biological interactions. The presence of the ethoxypropylidene moiety enhances its ability to interact with biological targets, while the methylmandelic acid core provides a scaffold that can be modified for targeted therapeutic effects. These attributes have positioned this compound as a subject of intense interest in the development of novel bioactive molecules.
In recent years, advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid for various therapeutic applications. Studies have begun to unravel its potential role in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for addressing conditions such as arthritis and inflammatory bowel disease. The compound's ability to modulate these pathways is attributed to its structural similarity to known bioactive molecules, which has allowed researchers to leverage existing knowledge in drug design.
Furthermore, the ethoxypropylidene group in 3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid has been identified as a critical moiety for its interaction with biological targets. This region is particularly interesting because it can be further functionalized to enhance binding affinity or selectivity. Researchers are exploring derivatives of this compound that may exhibit improved pharmacokinetic properties, such as enhanced bioavailability or reduced toxicity. Such modifications are essential for translating preclinical findings into viable therapeutic agents.
The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds like 3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid in addressing unmet medical needs. Its unique combination of structural features makes it an attractive candidate for further development into drugs targeting neurological disorders, metabolic diseases, and even cancer. Preliminary studies have suggested that this compound may interfere with signaling pathways associated with these conditions, offering a potential therapeutic window for intervention.
One of the most compelling aspects of 3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid is its potential for synergy with other therapeutic agents. In combination therapy approaches, this compound could enhance the efficacy of existing drugs or reduce their side effects by targeting different aspects of disease pathology. Such synergistic effects are particularly relevant in chronic conditions where long-term treatment is necessary. The ability to design molecules that work in concert with other agents represents a significant advancement in personalized medicine.
The synthesis of 3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid presents both challenges and opportunities for chemists specializing in organic synthesis. The development of efficient synthetic routes not only ensures a stable supply of the compound for research purposes but also allows for rapid modification to explore new derivatives. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater precision and scalability, which is crucial for moving from laboratory-scale research to larger-scale applications.
As research continues to uncover the full potential of 3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid, collaborations between academic institutions and pharmaceutical companies will be essential for translating these findings into tangible benefits for patients. The integration of computational modeling, experimental validation, and clinical trials will be critical steps in understanding its therapeutic efficacy and safety profile. These efforts will not only advance our understanding of this compound but also contribute to the broader field of medicinal chemistry.
The future prospects for CAS No. 1806454-12-5 are promising, with ongoing studies focusing on optimizing its pharmacological properties and exploring new applications. As our understanding of biological systems continues to evolve, so too will our ability to harness compounds like this one for therapeutic purposes. The journey from discovery to application is long and complex, but the potential rewards make it an endeavor worth pursuing.
1806454-12-5 (3-(3-Ethoxy-3-oxopropyl)-5-methylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)